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Cat. No.: B102722 Get Quote

Technical Guide: Docosyl Acrylate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Docosyl acrylate (also known as behenyl acrylate) is a long-chain alkyl acrylate monomer. Its

chemical structure, characterized by a 22-carbon alkyl chain (docosyl group) attached to an

acrylate functional group, imparts unique properties to the polymers derived from it. This

document provides a technical overview of docosyl acrylate, including its molecular

properties, a representative synthesis protocol, and its primary applications.

Molecular Profile
The fundamental molecular characteristics of docosyl acrylate are summarized below.

Property Value Reference

Chemical Formula C₂₅H₄₈O₂ [1][2][3][4][5][6]

Molecular Weight 380.66 g/mol [3][4]

IUPAC Name docosyl prop-2-enoate [1]

CAS Number 18299-85-9 [2][3]

Appearance White solid/powder to lump [3]

Melting Point 45.0 to 49.0 °C [2][6]
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Synthesis of Poly(docosyl acrylate)
Docosyl acrylate serves as a monomer for the synthesis of polymers with specific properties,

such as hydrophobicity and water resistance. A common method for polymerizing docosyl
acrylate is through free-radical polymerization.

Experimental Protocol: Free-Radical Polymerization
This protocol describes the synthesis of poly(docosyl acrylate) via a solution polymerization

method.

Materials:

Docosyl acrylate monomer

Benzoyl peroxide (initiator)

Tetrahydrofuran (THF), anhydrous (solvent)

Methanol (precipitating solvent)

Nitrogen or Argon gas (inert atmosphere)

Reaction flask with a condenser

Magnetic stirrer and heating mantle

Filtration apparatus

Vacuum oven

Methodology:

Reaction Setup: In a clean, dry reaction flask equipped with a condenser and a magnetic stir

bar, dissolve the docosyl acrylate monomer in anhydrous tetrahydrofuran.

Inert Atmosphere: Purge the solution with a gentle stream of nitrogen or argon gas for

approximately 30 minutes to remove any dissolved oxygen, which can inhibit the

polymerization process.
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Initiator Addition: Under the inert atmosphere, add the benzoyl peroxide initiator to the

reaction mixture. The amount of initiator will depend on the desired molecular weight of the

polymer.

Polymerization: Heat the reaction mixture to the reflux temperature of tetrahydrofuran

(approximately 66 °C) and maintain stirring. The polymerization reaction is typically allowed

to proceed for several hours (e.g., 8-24 hours).

Precipitation: After the reaction is complete, cool the flask to room temperature. Slowly pour

the viscous polymer solution into a beaker containing a large excess of cold methanol while

stirring vigorously. This will cause the poly(docosyl acrylate) to precipitate out of the

solution.

Isolation and Purification: Collect the precipitated polymer by filtration. Wash the polymer

with fresh methanol to remove any unreacted monomer and initiator fragments.

Drying: Dry the purified polymer in a vacuum oven at a temperature below its melting point

until a constant weight is achieved.

Characterization Techniques
The synthesized poly(docosyl acrylate) and the monomer can be characterized using various

analytical techniques to determine their structure, composition, and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to confirm

the chemical structure of the docosyl acrylate monomer and to analyze the microstructure

of the resulting polymer.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is useful for identifying the

characteristic functional groups present in the monomer and polymer, such as the ester

carbonyl group and the long alkyl chain.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be employed to assess the

purity of the docosyl acrylate monomer and to identify any residual monomers in the

polymer.

Applications
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Docosyl acrylate is primarily used as a monomer in the synthesis of polymers for various

industrial applications. The long alkyl chain imparts significant hydrophobicity, water resistance,

and abrasion resistance to the resulting polymers.[3] Key application areas include:

Coatings and Inks: Used to create water-repellent and durable coatings.[3]

Adhesives and Sealants: Contributes to the formulation of adhesives and sealants with

enhanced moisture resistance.

Textile and Leather Treatment: Polymers of docosyl acrylate can be used as waterproofing

and oil-proofing agents for fabrics and leather.[3]

Pour Point Depressants: Added to oils to improve their flow properties at low temperatures.

[3]

Workflow and Diagrams
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of poly(docosyl acrylate) via

free-radical polymerization.

Preparation Reaction Purification

Dissolve Docosyl Acrylate
in THF Purge with Nitrogen Add Benzoyl Peroxide Heat and Stir

(e.g., 66°C, 8-24h) Precipitate in Methanol Filter Polymer Dry under Vacuum Poly(docosyl acrylate)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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